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For Researchers, Scientists, and Drug Development Professionals

Introduction

Delta-octalactone is a fragrance ingredient prized for its creamy, coconut, and fruity aroma
with subtle hay-like undertones.[1][2] This lactone is a valuable component in the perfumer's
palette, lending a rich, gourmand quality to a variety of fragrance compositions. It is found
naturally in fruits such as peaches, apricots, and pineapples, as well as in dairy products like
butter and milk. In perfumery, it is primarily used to create and enhance coconut, tropical, and
exotic fruity notes, and to add a creamy, soft texture to floral and gourmand accords.[1][3]

These application notes provide a comprehensive overview of the use of delta-octalactone in
fragrance and perfumery, including its physicochemical properties, olfactory profile, and
application in various product types. Detailed experimental protocols are provided for the
evaluation of its performance and stability.

Physicochemical and Olfactory Properties

A summary of the key quantitative data for delta-octalactone is presented in the table below,
offering a clear comparison of its physical and sensory characteristics.
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Property Value Source

) 5-Octanolide, 6-Propyl-
Chemical Name
tetrahydro-pyran-2-one

CAS Number 698-76-0 [3]
Molecular Formula CsH1402 [3]
Molecular Weight 142.20 g/mol [3]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 115-117 °C @ 12 mmHg

Vapor Pressure 0.039 mmHg @ 25 °C

logP (o/w) 1.45

Odor Threshold 400 ppb

Substantivity on Blotter > 400 hours

Typical Use Level in Fragrance  Up to 5% [3]
Typical Use Level in Flavors Up to 20 ppm [3]

Olfactory Profile and Applications

Delta-octalactone possesses a multifaceted scent profile characterized by the following notes:
e Primary: Creamy, coconut, lactonic[1][2]

o Secondary: Fruity (peach-like), sweet[1][2]

o Subtle Nuances: Hay, powdery, fatty[2][3]

This unique combination makes it a versatile ingredient in a perfumer's arsenal.

Applications in Fragrance:

o Coconut and Tropical Accords: It is a key component in building realistic and nuanced
coconut fragrances, moving beyond the simplistic "suntan lotion" scent. It blends well with
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other fruity and sweet notes to create exotic and tropical bouquets.[1][3]

o Gourmand and Edible Notes: Its creamy and sweet character makes it an excellent choice
for gourmand fragrances, where it can impart a milky, dessert-like quality.[1]

o Floral Bouguets: Delta-octalactone can be used to soften and add a creamy, velvety texture
to floral compositions, particularly those featuring white flowers like gardenia, tuberose, and
jasmine.[3]

o Functional Perfumery: In personal care products such as lotions, creams, and hair care, it
contributes a pleasant, long-lasting aroma and can enhance the overall sensory experience
of the product.

Experimental Protocols

Protocol 1: Sensory Evaluation of Delta-Octalactone in a
Lotion Base

This protocol outlines the methodology for the sensory evaluation of a fragrance oil containing
delta-octalactone in a cosmetic lotion base.

Objective: To assess the olfactory characteristics, intensity, and longevity of delta-octalactone
in a finished product.

Materials:

» Unfragranced lotion base

« Delta-octalactone solution (e.g., 10% in a suitable solvent like Dipropylene Glycol)
o Trained sensory panel (8-12 panelists)

e Glass beakers and stirring rods

o Controlled environment sensory booths

o Olfactory evaluation strips (blotters)
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o Data collection forms or software
Procedure:

e Sample Preparation:

[¢]

Prepare a 1% concentration of the delta-octalactone solution in the unfragranced lotion
base.

o

Thoroughly mix the fragrance into the lotion until homogenous.

[e]

Allow the fragranced lotion to equilibrate for 24 hours in a sealed, dark container at room
temperature.

[e]

Prepare a control sample of the unfragranced lotion base.

e Sensory Evaluation:
o Conduct the evaluation in a well-ventilated, odor-free environment.
o Panelists should be instructed to avoid wearing scented products on the day of testing.
o On Blotter:

= Apply 0.1 mL of the fragranced lotion and the control lotion to separate olfactory
evaluation strips.

» Panelists evaluate the scent at different time intervals (e.g., immediately, 15 min, 1 hour,
4 hours, 24 hours) to assess the evolution of the fragrance and its substantivity.

» Panelists should describe the odor profile and rate the intensity on a labeled magnitude
scale (LMS).

o On Skin:

» Apply a standardized amount (e.g., 0.1 g) of the fragranced lotion and the control lotion
to designated areas on the panelists' forearms.
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= Panelists evaluate the scent from their skin at the same time intervals as the blotter
evaluation.

» Panelists should describe the odor profile and rate the intensity.

o Data Analysis:
o Collect and analyze the descriptive and intensity data from the panelists.

o Use appropriate statistical methods to determine significant differences in odor profile and
intensity over time.

Protocol 2: Stability Testing of Delta-Octalactone in a
Shampoo Base

This protocol describes an accelerated stability test to evaluate the performance of delta-
octalactone in a shampoo formulation under various environmental conditions.

Objective: To assess the physical and chemical stability of a fragrance containing delta-
octalactone in a shampoo base.

Materials:

o Unfragranced shampoo base

» Delta-octalactone solution (e.g., 10% in a suitable solvent)
¢ Glass jars with airtight lids

o Controlled temperature and humidity chambers

e UV light exposure chamber

e pH meter

e Viscometer

o Gas Chromatograph-Mass Spectrometer (GC-MS) for analytical evaluation
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Procedure:

e Sample Preparation:

[¢]

Prepare a 0.5% concentration of the delta-octalactone solution in the unfragranced
shampoo base.

[¢]

Mix thoroughly until homogenous.

[e]

Package the fragranced shampoo in glass jars.

[e]

Prepare a control sample of the unfragranced shampoo base.
o Accelerated Stability Testing:

o Store the samples under the following conditions for a period of 12 weeks:

Elevated Temperature: 40°C + 2°C
= Room Temperature (Control): 25°C = 2°C
» Refrigerated: 4°C + 2°C

» Freeze-Thaw Cycles: Alternate between -10°C and 25°C every 24 hours for three
cycles.

» UV Light Exposure: Expose samples to a controlled UV light source.

o Evaluation:

[e]

Evaluate the samples at regular intervals (e.g., 2, 4, 8, and 12 weeks).

o

Physical Evaluation: Assess for changes in color, clarity, viscosity, and pH.

[¢]

Olfactory Evaluation: A trained evaluator should smell the samples and note any changes
in the fragrance profile or intensity compared to the room temperature control.

[¢]

Analytical Evaluation (Optional but Recommended): Use GC-MS to quantify the
concentration of delta-octalactone at each time point to determine its chemical stability in
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the formula.

o Data Analysis:
o Compile the results from the physical, olfactory, and analytical evaluations.

o Assess the overall stability of delta-octalactone in the shampoo base under the tested
conditions.

Signaling Pathways and Logical Relationships
Olfactory Signal Transduction Pathway

The perception of odorants like delta-octalactone is initiated by the binding of the molecule to
olfactory receptors (ORs), which are G-protein coupled receptors (GPCRS) located on the cilia
of olfactory sensory neurons. This binding event triggers a cascade of intracellular events,
leading to the generation of an electrical signal that is transmitted to the brain.
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Caption: Olfactory signal transduction pathway for odorant perception.

Experimental Workflow for Fragrance Performance
Evaluation

A systematic approach is crucial for evaluating the performance of a fragrance ingredient like
delta-octalactone from initial concept to final product application.
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Caption: Experimental workflow for fragrance performance evaluation.

Logical Relationships in Fragrance Formulation
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Delta-octalactone's creamy and fruity character allows it to play several roles in a fragrance
composition, acting as a core note, a modifier, or a blender.
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Caption: Logical relationships of delta-octalactone in fragrance formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Delta-Octalactone: Application Notes and Protocols for
Fragrance and Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662039#use-of-delta-octalactone-in-fragrance-and-
perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://acsint.biz/wp-content/uploads/2025/09/acs_datasheet_OctalactoneDelta.pdf
https://www.benchchem.com/product/b1662039#use-of-delta-octalactone-in-fragrance-and-perfumery
https://www.benchchem.com/product/b1662039#use-of-delta-octalactone-in-fragrance-and-perfumery
https://www.benchchem.com/product/b1662039#use-of-delta-octalactone-in-fragrance-and-perfumery
https://www.benchchem.com/product/b1662039#use-of-delta-octalactone-in-fragrance-and-perfumery
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

